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Compound of Interest

Compound Name: Rotundifuran

Cat. No.: B1679581

Introduction

Rotundifuran is a labdane-type diterpenoid naturally occurring in plants of the Vitex genus,
such as Vitex rotundifolia and Vitex trifolia[1][2]. It has garnered significant interest in cancer
research due to its demonstrated anti-proliferative and pro-apoptotic activities across a range
of cancer cell lines, including leukemia, lung, breast, and cervical cancer[2][3][4]. Rotundifuran
has been shown to induce cell death through multiple mechanisms, including the induction of
apoptosis via the MAPK and PI3K/Akt signaling pathways and the induction of ferroptosis
involving ROS accumulation and calcium signaling[3][4][5].

These application notes provide a detailed protocol for the preparation of Rotundifuran stock
solutions for use in in vitro cell culture experiments, ensuring reproducibility and optimal
performance.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Rotundifuran is essential for
accurate stock solution preparation.
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Property Value Reference
Molecular Formula C22H3404 [1][6]
Molecular Weight 362.51 g/mol [6]
Appearance Solid powder [6]
B Soluble in Dimethyl Sulfoxide
Solubility [6]
(DMSO)
CAS Number 50656-65-0 [1][7]

Experimental Protocols
Materials and Reagents

e Rotundifuran powder

¢ Dimethyl Sulfoxide (DMSO), cell culture grade, sterile
 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Vortex mixer

e Sonicator (optional)

» Sterile pipette tips

e Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Preparation of a 10 mM Rotundifuran Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, which is a common starting
concentration for subsequent dilutions.

Workflow for Preparing Rotundifuran Stock Solution
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(Weigh Rotundifuran )

Mass (mg)

y

Calculate DMSO Volume
for 10 mM Stock

Add Sterile DMSO

Dissolve Powder

Vortex and/or Sonicate
(Optional: Warm to 37°C)

Visually Confirm
Complete Dissolution

Clear Solution

Aliquot into Sterile Tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation and Handling of
Rotundifuran Stock Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1679581#preparing-rotundifuran-stock-solutions-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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